3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C20H23N5O3/c1-12-6-5-7-17(13(12)2)21-20(26)16(19-22-24-25-23-19)11-14-10-15(27-3)8-9-18(14)28-4/h5-10,16H,11H2,1-4H3,(H,21,26)(H,22,23,24,25)
• InChI Key: XHYZEZZOPXNJSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(CC2=C(C=CC(=C2)OC)OC)C3=NNN=N3)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol
• CAS No.: 483995-31-9

Description

3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
BenchChem offers high-quality 3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-(2,5-Dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide, with the molecular formula C20H23N5O3 and a molecular weight of approximately 381.44 g/mol, is a compound of significant interest in pharmacological research. Its structural features suggest potential interactions with biological targets, making it a candidate for various therapeutic applications.

Property	Value
Molecular Formula	C20H23N5O3
Molecular Weight	381.44 g/mol
Purity	>90%
IUPAC Name	3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide

Anticancer Properties

Recent studies have indicated that compounds similar to 3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide exhibit notable anticancer activity. Specifically, derivatives containing the tetrazole moiety have shown promise in inhibiting cancer cell proliferation. For instance, a related compound demonstrated an IC50 value of 27.6 μM against the MDA-MB-231 breast cancer cell line, suggesting a potential for selective cytotoxicity in cancer therapy .

The proposed mechanism of action for this compound involves interaction with specific cellular pathways that regulate apoptosis and cell cycle progression. The presence of the tetrazole group is hypothesized to enhance binding affinity to target proteins involved in these pathways. Additionally, structure-activity relationship (SAR) studies have indicated that modifications in the phenyl rings can significantly influence biological activity .

Case Studies

• Study on Cytotoxicity :
  A study evaluated various derivatives of similar structures for their cytotoxic effects on different cancer cell lines. The results indicated that modifications in the substituents led to varying degrees of cytotoxicity, with some compounds achieving IC50 values below 30 μM against aggressive cancer types .
• In Vivo Studies :
  Preliminary in vivo studies have suggested that compounds with similar structures may reduce tumor growth in murine models when administered at specific dosages. These findings support further exploration into the therapeutic potential of 3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-2-(2H-tetrazol-5-yl)propanamide .

Toxicological Profile

While the anticancer potential is promising, it is crucial to evaluate the toxicological profile of this compound. Initial assessments indicate moderate toxicity at higher concentrations; however, further studies are needed to establish a comprehensive safety profile .